Cas no 1138-79-0 (Benzeneethanamine,N,N-bis(2-chloroethyl)-)

1138-79-0 structure
Product name:Benzeneethanamine,N,N-bis(2-chloroethyl)-
Benzeneethanamine,N,N-bis(2-chloroethyl)- Chemical and Physical Properties
Names and Identifiers
-
- Benzeneethanamine,N,N-bis(2-chloroethyl)-
- N,N-bis(2-chloroethyl)-2-phenylethanamine
- N-Phenethyl-N,N-di-2-chloroethylamine
- Triethylamine,2,2'-dichloro-2''-phenyl
- N,N-Bis(2-chloroethyl)benzeneethanamine
- NSC108713
- Triethylamine, 2,2'-dichloro-2''-phenyl-
- NSC-108713
- 1138-79-0
- Benzeneethanamine, N,N-bis(2-chloroethyl)-
- NSC 108713
- DTXSID60150555
- Benzeneethanamine,N-bis(2-chloroethyl)-
- WLN: G2N2G2R
- BRN 2724152
- Phenethylamine, N,N-bis(2-chloroethyl)-
- N,N-Bis(2-chloroethyl)phenethylamine
- SCHEMBL4269278
- Phenethylamine,N-bis(2-chloroethyl)-
- Triethylamine,2'-dichloro-2''-phenyl-
- 4-12-00-02455 (Beilstein Handbook Reference)
-
- Inchi: InChI=1S/C12H17Cl2N/c13-7-10-15(11-8-14)9-6-12-4-2-1-3-5-12/h1-5H,6-11H2
- InChI Key: NSYROPDQXYIHMF-UHFFFAOYSA-N
- SMILES: ClCCN(CCCl)CCC1C=CC=CC=1
Computed Properties
- Exact Mass: 245.07400
- Monoisotopic Mass: 245.074
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 15
- Rotatable Bond Count: 7
- Complexity: 141
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.4
- Topological Polar Surface Area: 3.2Ų
Experimental Properties
- Density: 1.127
- Boiling Point: 278.5°Cat760mmHg
- Flash Point: 122.2°C
- Refractive Index: 1.533
- PSA: 3.24000
- LogP: 3.00870
Benzeneethanamine,N,N-bis(2-chloroethyl)- Related Literature
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David L. Bryce Phys. Chem. Chem. Phys., 2006,8, 3379-3382
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Jie Wu,Jia-Hui Li,Yang-Xin Yu Phys. Chem. Chem. Phys., 2020,22, 7633-7642
-
Hang Ma,Daniel B. Niesen,Ang Cai,Bongsup P. Cho,Wen Tan,Qiong Gu,Jun Xu,Navindra P. Seeram RSC Adv., 2015,5, 107904-107915
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Akira Miyazaki,Toshiaki Enoki New J. Chem., 2009,33, 1249-1254
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